Cas no 1876356-63-6 (4,4,5,5-Tetrafluoropentanoic acid)

• Product Name: 4,4,5,5-Tetrafluoropentanoic acid
• CAS No: 1876356-63-6
• MF: C₅H₆F₄O₂
• MW: 174.093555927277
• CID: 5702795
• PubChem ID: 130526683
• Update Time: 2023-10-14

4,4,5,5-Tetrafluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• CID 130526683
• Pentanoic acid, 4,4,5,5-tetrafluoro-
• EN300-1457309
• 4,4,5,5-Tetrafluoropentanoic acid
• 4,4,5,5-Tetrafluoropentanoicacid
• 1876356-63-6

• Inchi： 1S/C5H6F4O2/c6-4(7)5(8,9)2-1-3(10)11/h4H,1-2H2,(H,10,11)
• InChI Key： CDQZHHIXHOETPG-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(CCC(=O)O)F

Computed Properties

• Exact Mass: 174.03039208g/mol
• Monoisotopic Mass: 174.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 196.9±35.0 °C(Predicted)
• pka: 4.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids